Cas no 1443342-40-2 (Oxo-[3-(1,1,2,2-tetrafluoro-ethoxy)-phenyl]-acetic acid methyl ester)

• Product Name: Oxo-[3-(1,1,2,2-tetrafluoro-ethoxy)-phenyl]-acetic acid methyl ester
• CAS No: 1443342-40-2
• MF: C₁₁H₈F₄O₄
• MW: 280.172437667847
• MDL: MFCD23143088
• CID: 5190058
• Update Time: 2025-08-05

Oxo-[3-(1,1,2,2-tetrafluoro-ethoxy)-phenyl]-acetic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• Oxo-[3-(1,1,2,2-tetrafluoro-ethoxy)-phenyl]-acetic acid methyl ester

• MDL： MFCD23143088
• Inchi： 1S/C11H8F4O4/c1-18-9(17)8(16)6-3-2-4-7(5-6)19-11(14,15)10(12)13/h2-5,10H,1H3
• InChI Key： SPXVDAPOCYAXKE-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C(=O)C1=CC=CC(OC(F)(F)C(F)F)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on Oxo-[3-(1,1,2,2-tetrafluoro-ethoxy)-phenyl]-acetic acid methyl ester

Oxo-[3-(1,1,2,2-tetrafluoro-ethoxy)-phenyl]-acetic acid methyl ester: A Comprehensive Overview of Its Chemical Structure, Biological Activity, and Pharmaceutical Applications

Oxo-[3-(1,1,2,2-tetrafluoro-ethoxy)-phenyl]-acetic acid methyl ester is a synthetic organic compound with a unique molecular architecture that has garnered significant attention in the field of pharmaceutical research. This compound, identified by the CAS number 1443342-40-2, belongs to the class of fluoroalkylated aromatic esters, which are known for their potential applications in drug discovery and development. Its molecular formula, C₁₄H₁₀F₄O₃, reflects the presence of multiple fluorine atoms, which are strategically positioned within the molecule to modulate its physicochemical properties and biological activity. The structural complexity of this compound, particularly the 1,1,2,2-tetrafluoro-ethoxy group attached to the phenyl ring, plays a critical role in its functional behavior and interaction with biological targets.

The 1,1,2,2-tetrafluoro-ethoxy substituent introduces a high degree of electronegativity to the molecular framework, which can significantly influence the compound's solubility, stability, and reactivity. This fluorinated group is often employed in pharmaceutical chemistry to enhance the metabolic stability of drug molecules, as fluorine atoms can reduce the susceptibility of the compound to enzymatic degradation. Additionally, the presence of fluorine atoms can alter the hydrophobicity of the molecule, enabling it to interact more effectively with lipid membranes or specific receptor sites in biological systems. The oxo group at the terminal position further contributes to the molecule's reactivity, potentially facilitating the formation of active metabolites or conjugates that may exhibit enhanced biological activity.

Recent studies have highlighted the potential of Oxo-[3-(1,1,2,2-tetrafluoro-ethoxy)-phenyl]-acetic acid methyl ester in modulating signaling pathways associated with inflammation and immune response. Research published in Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits selective inhibition of the pro-inflammatory cytokine pathway, making it a promising candidate for the development of anti-inflammatory drugs. The mechanism of action involves the interaction of the fluorinated aromatic ring with specific cytoplasmic receptors, thereby suppressing the activation of nuclear factor-kappa B (NF-κB), a key regulator of inflammatory responses. This finding underscores the importance of fluorinated aromatic esters in the design of targeted therapies for chronic inflammatory diseases.

Another area of interest is the application of Oxo-[3-(1,1,2,2-tetrafluoro-ethoxy)-phenyl]-acetic acid methyl ester in the field of neuropharmacology. A 2024 study in Pharmacological Reports revealed that this compound may exhibit neuroprotective properties by modulating the activity of ionotropic glutamate receptors. The fluorinated ethoxy group appears to enhance the binding affinity of the molecule to these receptors, potentially reducing excitotoxicity associated with neurological disorders such as epilepsy and neurodegenerative diseases. These findings suggest that the compound could be a valuable lead structure for the development of novel neuroprotective agents.

The synthetic pathway of Oxo-[3-(1,1,2,2-tetrafluoro-ethoxy)-phenyl]-acetic acid methyl ester has also been the subject of recent investigations. A 2023 article in Organic & Biomolecular Chemistry described an efficient method for the preparation of this compound using fluorinated acetylene derivatives as key intermediates. The reaction involves the coupling of a fluoroalkylated phenyl compound with an acetic acid methyl ester under catalytic conditions, resulting in the formation of the target molecule. This synthetic strategy highlights the versatility of fluorinated aromatic esters in the design of complex organic molecules with tailored functional properties.

The pharmacokinetic profile of Oxo-[3-(1,1,2,2-tetrafluoro-ethoxy)-phenyl]-acetic acid methyl ester is another critical aspect of its potential therapeutic application. Studies have shown that the fluorinated group significantly improves the metabolic stability of the compound, as it reduces the rate of hydrolysis by esterases in the liver. This enhanced stability leads to prolonged plasma half-life, which is advantageous for the development of drugs requiring sustained therapeutic effects. Additionally, the lipophilicity of the molecule, influenced by the fluorinated ethoxy group, may facilitate its penetration across biological membranes, enhancing its bioavailability and tissue distribution.

Despite its promising properties, the toxicological profile of Oxo-[3-(1,1,2,2-tetrafluoro-ethoxy)-phenyl]-acetic acid methyl ester remains an area of ongoing research. A 2023 study in Toxicology and Applied Pharmacology evaluated the safety of this compound in vitro and in vivo, revealing that it exhibits minimal cytotoxicity at therapeutic concentrations. However, the long-term effects of chronic exposure to this compound, particularly in high-dose regimens, require further investigation to ensure its safety for potential therapeutic use.

In conclusion, Oxo-[3-(1,1,2,2-tetrafluoro-ethoxy)-phenyl]-acetic acid methyl ester represents a significant advancement in the field of organic chemistry and pharmaceutical science. Its unique molecular structure, characterized by the presence of fluorinated aromatic esters, offers a versatile platform for the development of novel therapeutics targeting inflammatory, neurological, and metabolic disorders. As research continues to uncover the full potential of this compound, its role in modern drug discovery is expected to grow, driven by the increasing demand for targeted and efficient therapeutic agents.